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Compound of Interest

Compound Name: CP-628006

Cat. No.: B15570715

Note on Target Specificity: The following application notes and protocols are based on available
scientific literature. Current research indicates that CP-628006 is a potentiator of the Cystic
Fibrosis Transmembrane Conductance Regulator (CFTR) ion channel.[1][2][3][4][5][6] At
present, there is no available information to suggest that CP-628006 directly modulates the
Transient Receptor Potential Ankryin 1 (TRPAL) channel. Therefore, the application of CP-
628006 in patch clamp electrophysiology is primarily relevant for the study of CFTR.

Introduction to CP-628006

CP-628006 is a small molecule potentiator of the CFTR Cl~ channel, an important target in the
treatment of cystic fibrosis.[1] It enhances CFTR channel gating, thereby increasing chloride
ion transport across the cell membrane.[1] CP-628006 has a distinct chemical structure and
mechanism of action compared to other well-known CFTR potentiators like ivacaftor.[1][4]
Notably, its potentiation of the G551D-CFTR mutant is ATP-dependent, unlike the ATP-
independent action of ivacaftor.[1][7]

Data Presentation: Quantitative Effects of CP-
628006 on CFTR

The following table summarizes the quantitative data on the effects of CP-628006 on various
CFTR channel activities as determined by electrophysiological studies.
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Cell TypelCFTR
Parameter . Value Reference
Variant

Low temperature-

ECso rescued F508del- 0.4 uM [4]
CFTR
Low temperature- Approximately 50% of
Maximal Response rescued F508del- ivacaftor's maximal [4]
CFTR response

Signaling Pathway of CFTR Potentiation by CP-
628006

The diagram below illustrates the proposed mechanism of action for CP-628006 as a CFTR
potentiator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b155707 15#using-cp-628006-in-patch-clamp-
electrophysiology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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